Cas no 34762-17-9 (diethyl (bromomethyl)propanedioate)

• Product Name: diethyl (bromomethyl)propanedioate
• CAS No: 34762-17-9
• MF: C₈H₁₃BrO₄
• MW: 253.090422391891
• CID: 1464506
• PubChem ID: 13198655
• Update Time: 2025-04-20

diethyl (bromomethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl (bromomethyl)propanedioate
• Diethyl (bromomethyl)malonate
• propanedioic acid, 2-(bromomethyl)-, diethyl ester
• LogP
• Diethyl 2-(bromomethyl)malonate
• diethyl 2-(bromomethyl)propanedioate
• DB-069069
• 1,3-DIETHYL 2-(BROMOMETHYL)PROPANEDIOATE
• SCHEMBL1669735
• HS-3097
• 34762-17-9
• GSFDYMMFCGYFJF-UHFFFAOYSA-N
• A6098
• Diethyl2-(bromomethyl)malonate
• DTXSID30526723
• AKOS015843265

• Inchi： 1S/C8H13BrO4/c1-3-12-7(10)6(5-9)8(11)13-4-2/h6H,3-5H2,1-2H3
• InChI Key： GSFDYMMFCGYFJF-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 251.99969
• Monoisotopic Mass: 251.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 235.4°C at 760 mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.468
• PSA: 52.6